Cas no 1408076-39-0 (tert-butyl 2-oxo-8-azabicyclo[3.2.1]octane-8-carboxylate)

Technical Introduction: Tert-butyl 2-oxo-8-azabicyclo[3.2.1]octane-8-carboxylate is a bicyclic lactam derivative featuring a rigid [3.2.1] azabicyclic scaffold. This compound is widely utilized as a versatile intermediate in organic synthesis, particularly in the preparation of pharmacologically active molecules. Its tert-butyloxycarbonyl (Boc) protecting group enhances stability and facilitates selective deprotection under mild acidic conditions. The ketone functionality at the 2-position offers further reactivity for derivatization, enabling applications in medicinal chemistry and drug discovery. The strained bicyclic structure contributes to its utility in constructing complex heterocycles. This compound is valued for its synthetic flexibility, well-defined reactivity, and compatibility with a range of reaction conditions.

tert-butyl 2-oxo-8-azabicyclo[3.2.1]octane-8-carboxylate structure

1408076-39-0 structure

Product Name:tert-butyl 2-oxo-8-azabicyclo[3.2.1]octane-8-carboxylate

CAS No:1408076-39-0

MF:C₁₂H₁₉NO₃

MW:225.284163713455

MDL:MFCD23105912

CID:4594932

PubChem ID:72208276

Update Time:2025-06-06

tert-butyl 2-oxo-8-azabicyclo[3.2.1]octane-8-carboxylate Chemical and Physical Properties

Names and Identifiers

- 8-Boc-2-oxo-8-azabicyclo[3.2.1]octane
- tert-butyl 2-oxo-8-azabicyclo[3.2.1]octane-8-carboxylate
- AMY35140
- PB39125
- SB20542
- tert-butyl 4-oxo-8-azabicyclo[3.2.1]octane-8-carboxylate
- 8-Azabicyclo[3.2.1]octane-8-carboxylic acid, 2-oxo-, 1,1-dimethylethyl ester
- AKOS022930341
- MFCD23105912
- 1408076-39-0
- SCHEMBL21588272
- MFCD28400814
- CS-0049968
- 8-N-Boc-2-oxo-8-azabicyclo[3.2.1]octane
- (1R,5S)-8-Boc-8-azabicyclo[3.2.1]octan-2-one
- SY099953
- EN300-702976
- AS-51768
- P19425
- SY344366
- MDL： MFCD23105912
- Inchi： 1S/C12H19NO3/c1-12(2,3)16-11(15)13-8-4-6-9(13)10(14)7-5-8/h8-9H,4-7H2,1-3H3
- InChI Key： SJGXXUBCKFNNGB-UHFFFAOYSA-N
- SMILES： O(C(C)(C)C)C(N1C2C(CCC1CC2)=O)=O

Computed Properties

Exact Mass: 225.13649347 g/mol
Monoisotopic Mass: 225.13649347 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 319
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 46.6
Molecular Weight: 225.28

tert-butyl 2-oxo-8-azabicyclo[3.2.1]octane-8-carboxylate Pricemore >>

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